2-Ethoxypyridin-3-amine
Overview
Description
“2-Ethoxypyridin-3-amine” is a chemical compound that is commonly used as an organic heterocyclic building block . It has a strong basicity and is often used in the manufacture of vitamins, sulfonamide drugs, pesticides, and plastics .
Chemical Reactions Analysis
Pyridine derivatives like “2-Ethoxypyridin-3-amine” can be oxyfunctionalized using whole cells of Burkholderia sp. MAK1 . This process converts different pyridin-2-amines and pyridin-2-ones into their 5-hydroxy derivatives .
Scientific Research Applications
Synthesis of Pyrimidines
“2-Ethoxypyridin-3-amine” could potentially be used in the synthesis of pyrimidines . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Anti-Inflammatory Applications
Pyrimidines, which “2-Ethoxypyridin-3-amine” could potentially be used to synthesize, have shown anti-inflammatory effects . These effects are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E 2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Proteomics Research
“2-Ethoxypyridin-3-amine” is also used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could potentially be used in the study of protein structure, interactions, and functions.
Safety and Hazards
Future Directions
The future directions for “2-Ethoxypyridin-3-amine” could involve its use in the synthesis of various pharmaceutical products, given the demand for pyridine derivatives as synthons . Additionally, the regioselective oxyfunctionalization of pyridine derivatives using whole cells of Burkholderia sp. MAK1 presents a promising method for the preparation of various pyridin-5-ols and pyridin-N-oxides .
Mechanism of Action
Target of Action
2-Ethoxypyridin-3-amine is a compound with a strong basic nature, often used as an organic heterocyclic building block It’s known that pyridine compounds have been used in the synthesis of various drugs, pesticides, and plastics . Primary amines, like the one present in 2-Ethoxypyridin-3-amine, are ubiquitous in biological systems and contribute to diverse processes, including neurotransmission and a variety of signaling pathways . They are often the target of many bioanalytical analyses .
Mode of Action
It’s known that primary amines can undergo various chemical transformations, such as diazotization and subsequent derivatization . In suitable halogenation conditions, a halogen atom can be introduced at the fourth position of the pyridine ring . These transformations can alter the compound’s interaction with its targets, leading to changes in their function.
Biochemical Pathways
Given the compound’s structure and the known roles of similar compounds, it’s plausible that it could influence pathways involving neurotransmission and cell signaling
Pharmacokinetics
The compound’s basic nature and its solubility in methanol suggest that it may have good absorption and distribution characteristics. The compound’s metabolism and excretion would likely depend on the specific transformations it undergoes in the body, which are currently unknown.
Result of Action
Given the compound’s potential interactions with primary amines and its possible role in neurotransmission and cell signaling , it could potentially influence these processes at a molecular and cellular level
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like 2-Ethoxypyridin-3-amine. Factors such as pH, temperature, and the presence of other compounds can affect its stability and reactivity . Additionally, the compound’s action could be influenced by the specific biological environment in which it is present, including the types of cells and the presence of other signaling molecules
properties
IUPAC Name |
2-ethoxypyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c1-2-10-7-6(8)4-3-5-9-7/h3-5H,2,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKSTUZYCGUDGOA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50588565 |
Source
|
| Record name | 2-Ethoxypyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50588565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethoxypyridin-3-amine | |
CAS RN |
51468-01-0 |
Source
|
| Record name | 2-Ethoxypyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50588565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-ethoxypyridin-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
